Cas no 887578-90-7 (1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-)
887578-90-7 structure
Product Name:1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-
CAS No:887578-90-7
MF:C9H7BrN2O2
MW:255.068081140518
CID:713205
PubChem ID:24729310
Update Time:2025-04-19
1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl-
- 4-bromo-7-methyl-2H-indazole-3-carboxylic acid
- 4-BROMO-7-METHYL-3-(1H)INDAZOLECARBOXYLIC ACID
- 4-Bromo-7-methyl-3-indazolecarboxylic acid
- DTXSID40646688
- 4-BROMO-7-METHYL-1H-INDAZOLE-3-CARBOXYLIC ACID
- 4-BROMO-7-METHYL-1H-INDAZOLE-3-CARBOXYLICACID
- AKOS015961584
- 887578-90-7
- AB31311
-
- Inchi: 1S/C9H7BrN2O2/c1-4-2-3-5(10)6-7(4)11-12-8(6)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
- InChI Key: UVWVWDCEUFZFEL-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C)C2C1=C(C(=O)O)NN=2
Computed Properties
- Exact Mass: 253.96900
- Monoisotopic Mass: 253.96909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 65.98000
- LogP: 2.33200
1H-Indazole-3-carboxylicacid, 4-bromo-7-methyl- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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